Cas no 403844-93-9 (ethyl 2-2-(1,3-benzothiazol-2-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(1,3-benzothiazol-2-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 403844-93-9
• MF: C₂₀H₂₀N₂O₃S₃
• MW: 432.579401016235
• CID: 6441635
• Update Time: 2025-06-29

ethyl 2-2-(1,3-benzothiazol-2-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(1,3-benzothiazol-2-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• ethyl 2-(2-(benzo[d]thiazol-2-ylthio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[[2-(2-benzothiazolylthio)-1-oxopropyl]amino]-5,6-dihydro-, ethyl ester

• Inchi： 1S/C20H20N2O3S3/c1-3-25-19(24)16-12-7-6-10-14(12)27-18(16)22-17(23)11(2)26-20-21-13-8-4-5-9-15(13)28-20/h4-5,8-9,11H,3,6-7,10H2,1-2H3,(H,22,23)
• InChI Key： KHJTWEXYKQBKJU-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(=O)C(SC1=NC3=CC=CC=C3S1)C)S2

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.61±0.20(Predicted)

Additional information on ethyl 2-2-(1,3-benzothiazol-2-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Ethyl 2-(2-(1,3-Benzothiazol-2-ylsulfanyl)propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate: A Comprehensive Overview

Ethyl 2-(2-(1,3-benzothiazol-2-ylsulfanyl)propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 403844-93-9) is a complex organic compound with a unique structure that combines elements of benzothiazole and cyclopentabthiophene moieties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The benzothiazole group is known for its aromatic stability and electronic properties, while the cyclopentabthiophene moiety contributes to the compound's flexibility and reactivity.

Recent studies have highlighted the importance of sulfur-containing heterocycles like benzothiazole and cyclopentabthiophene in designing advanced materials. For instance, researchers have explored the use of this compound in the development of high-performance polymers and organic semiconductors. The presence of the sulfanyl group (-S-) in the benzothiazole moiety enhances the compound's ability to form hydrogen bonds, which is crucial for its solubility and compatibility with various solvents.

The synthesis of ethyl 2-(2-(1,3-benzothiazol-2-ylsulfanyl)propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of ethyl groups in the structure provides stability and improves the compound's thermal properties. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with metal ions makes it a potential candidate for targeted drug delivery. Additionally, its electronic properties make it suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity and biodegradability under certain conditions, making it a safer alternative to traditional materials in various industrial applications. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, ethyl 2-(2-(1,3-benzothiazol-2-ylsulfanyl)propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 403844-93-9) is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an attractive candidate for researchers in materials science, pharmaceuticals, and environmental chemistry. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing technological innovations.